Cas no 6745-19-3 (D-Alanine,L-alanyl-L-alanyl-)

• Product Name: D-Alanine,L-alanyl-L-alanyl-
• CAS No: 6745-19-3
• MF: C₉H₁₇N₃O₄
• MW: 231.248982191086
• CID: 502935
• PubChem ID: 111104
• Update Time: 2025-04-19

D-Alanine,L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• D-Alanine,L-alanyl-L-alanyl-
• H-ALA-ALA-D-ALA-OH
• L-Ala-L-Ala-D-Ala
• L-ALANYL-ALANYL-D-ALANINE
• (2R)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoic acid
• CHEMBL189476
• (R)-2-((S)-2-((S)-2-aminopropanamido)propanamido)propanoic acid
• 6745-19-3
• BDBM50169135
• (R)-2-[(S)-2-((S)-2-Amino-propionylamino)-propionylamino]-propionic acid

• Inchi： 1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5-,6+/m0/s1
• InChI Key： BYXHQQCXAJARLQ-HCWXCVPCSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)N)=O)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 231.12200
• Monoisotopic Mass: 231.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.7
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Density: 1.227
• Boiling Point: 566.5 °C at 760 mmHg
• Flash Point: 296.4 °C
• PSA: 121.52000
• LogP: -0.09030

D-Alanine,L-alanyl-L-alanyl- Security Information

• Storage Condition：-15°C